Cas no 61408-52-4 (Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester)

Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester structure
61408-52-4 structure
Product Name:Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester
CAS No:61408-52-4
MF:C15H23O5P
MW:314.3138859272
CID:480486
PubChem ID:71396124
Update Time:2025-04-19

Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester
    • 1-dimethoxyphosphoryl-3-phenoxyheptan-2-one
    • DTXSID10817707
    • Dimethyl (2-oxo-3-phenoxyheptyl)phosphonate
    • 61408-52-4
    • Inchi: 1S/C15H23O5P/c1-4-5-11-15(20-13-9-7-6-8-10-13)14(16)12-21(17,18-2)19-3/h6-10,15H,4-5,11-12H2,1-3H3
    • InChI Key: QFLUTIBQKCBLNG-UHFFFAOYSA-N
    • SMILES: P(CC(C(CCCC)OC1C=CC=CC=1)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 314.12839
  • Monoisotopic Mass: 314.12831083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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